Cas no 2034329-56-9 (1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one)

• Product Name: 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one
• CAS No: 2034329-56-9
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 5934261
• PubChem ID: 119100788
• Update Time: 2025-06-20

1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one
• 1-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]pent-4-en-1-one
• AKOS026701559
• 1-(3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)pent-4-en-1-one
• 2034329-56-9
• F6480-4657
• 1-{3-[(5-chloropyrimidin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one

• Inchi： 1S/C14H18ClN3O2/c1-2-3-6-13(19)18-7-4-5-12(10-18)20-14-16-8-11(15)9-17-14/h2,8-9,12H,1,3-7,10H2
• InChI Key： NOCWXAWOVJZXMD-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(CCC=C)=O)CCC1

Computed Properties

• Exact Mass: 295.1087545g/mol
• Monoisotopic Mass: 295.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one

Chemical Profile of 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one (CAS No. 2034329-56-9)

The compound 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one (CAS No. 2034329-56-9) represents a significant advancement in the realm of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic compound, featuring a piperidine core linked to a chloropyrimidine moiety via an oxygenated bridge, exhibits structural features that are highly relevant to contemporary drug discovery efforts.

Recent studies have highlighted the potential of piperidine derivatives as key scaffolds in medicinal chemistry due to their favorable pharmacokinetic properties and ability to modulate biological targets effectively. The presence of the chloropyrimidine unit in this molecule introduces a region of high reactivity, making it a promising candidate for further derivatization and optimization. Such structural motifs are frequently explored in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular pathways.

The molecular framework of 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one incorporates a pentenone group, which is known to contribute to the compound's binding affinity and metabolic stability. This functional group is particularly interesting as it allows for diverse interactions with biological targets, including hydrogen bonding and hydrophobic interactions. The oxygen atom within the pentenone moiety also serves as a potential site for further chemical modification, enabling the synthesis of analogs with tailored pharmacological profiles.

In the context of current research, this compound aligns with the growing interest in multitargeted approaches for therapeutic intervention. The dual incorporation of piperidine and chloropyrimidine moieties suggests that it may exhibit activity against multiple disease-relevant pathways simultaneously. For instance, such dual-action compounds have shown promise in oncology, where targeting both kinase enzymes and transcription factors can lead to synergistic therapeutic effects.

Structural biology techniques, such as X-ray crystallography and computational modeling, have been instrumental in understanding how molecules like 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one interact with their biological targets. These studies often reveal key binding interactions that can be exploited to enhance potency and selectivity. The oxygenated bridge connecting the piperidine and chloropyrimidine units is particularly noteworthy, as it may facilitate conformational flexibility required for optimal binding.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions at the chloropyrimidine center, followed by cyclization and functional group interconversions to introduce the pentenone moiety. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules.

Pharmacokinetic studies are essential for evaluating the potential clinical utility of novel compounds like this one. The metabolic stability of 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one, particularly concerning its interaction with cytochrome P450 enzymes, is a critical parameter that must be carefully assessed. Preclinical data suggest that compounds with similar structural motifs exhibit favorable pharmacokinetic profiles when optimized appropriately.

The therapeutic potential of this molecule is further underscored by its ability to cross biological membranes efficiently, thanks to its lipophilic nature balanced by polar functional groups. This property is crucial for drug delivery systems where passive diffusion plays a significant role in target tissue penetration.

In conclusion, 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}pent-4-en-1-one (CAS No. 2034329-56-9) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic relevance. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for future drug discovery initiatives across multiple therapeutic areas.